Cas no 730-28-9 (1,1''-but-2-yne-1,4-diyldiazepane)

• Product Name: 1,1''-but-2-yne-1,4-diyldiazepane
• CAS No: 730-28-9
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 977742
• PubChem ID: 348247
• Update Time: 2025-04-19

1,1''-but-2-yne-1,4-diyldiazepane Chemical and Physical Properties

Names and Identifiers

• 1,1''-but-2-yne-1,4-diyldiazepane
• 1-[4-(azepan-1-yl)but-2-ynyl]azepane
• 1-(4-(1-Azepanyl)-2-butynyl)azepane
• AG-G-88373
• CTK5D7261
• NSC407434
• NSC-407434
• SureCN9733197
• 730-28-9
• UNII-3HG052TF3I
• 1H-AZEPINE, 1,1'-(2-BUTYNE-1,4-DIYL)BIS(HEXAHYDRO-
• Anti-T
• DTXSID30223280
• 1,1'-(2-BUTYNE-1,4-DIYL)BIS(HEXAHYDRO-1H-AZEPINE)
• SCHEMBL9733197
• HEXAMETHYLENIMINE, 1,1'-(2-BUTYNYLENE)DI-
• 3HG052TF3I
• NSC 407434

• Inchi： 1S/C16H28N2/c1-2-6-12-17(11-5-1)15-9-10-16-18-13-7-3-4-8-14-18/h1-8,11-16H2
• InChI Key： SPHPCGYXRFWXPR-UHFFFAOYSA-N
• SMILES： N1(CC#CCN2CCCCCC2)CCCCCC1

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 248.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.503
• PSA: 6.48
• LogP: 2.61760